Cas no 65052-63-3 (Cefetamet)

• Product Name: Cefetamet
• CAS No: 65052-63-3
• MF: C₁₄H₁₅N₅O₅S₂
• MW: 397.429399728775
• MDL: MFCD00864836
• CID: 58272
• PubChem ID: 5487888
• Update Time: 2025-04-18

Cefetamet Chemical and Physical Properties

Names and Identifiers

• cefetametpivoxil hydrochloride
• Cefetamet
• (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• CEFETAMET PIVOXIL HCL
• Cefotaxime Sodium EP Impurity A
• Cefetamet acid
• Cefetamet hydrochloride
• Cefetametum
• CEMT
• Deacetoxycefotaxime
• (6R,7R)-7-[[(2-Amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid hydrochloride
• Cefotaxime impurity A
• Cefotaxime EP impurity A
• (6R,7R)-7-(2-(2-Amino-4-thiazolyl)glyoxylamido)-3-methyl-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7(sup 2)-(Z)-(O-methyloxime)
• 3-methyl-7beta-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino}-3,4-didehydrocepham-4-carboxylic acid
• D03424
• CEFETAMET [USAN]
• Cefetametum [Latin]
• Cefetamet (USAN/INN)
• CHEBI:135629
• CEFOTAXIME IMPURITY A [EP IMPURITY]
• LY-97964
• Ro 15-8074
• UNII-4R5TV783X3
• MFCD00870989
• DTXSID00867110
• Cefetamet acid;Cefetamet;Deacetoxycefotaxime
• Cefetamet [USAN:INN]
• LY097964
• CEFOTAXIME SODIUM IMPURITY A [EP IMPURITY]
• 65052-63-3
• HY-A0111
• 4R5TV783X3
• CEFETAMET [INN]
• (6R,7R)-7-{[(2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-(methoxyimino)ethanoyl]amino}-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, AldrichCPR
• CEFETAMET [USP-RS]
• (6R,7R)-7-[[(2Z)-(2-Amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• AS-33463
• CEFETAMET [WHO-DD]
• CEFETAMET [USP IMPURITY]
• MFCD00864836
• SCHEMBL65620
• FR 13300
• AKOS015898798
• (6R,7R)-7-(((2Z)-2-(2-AMINOTHIAZOL-4-YL)-2-(METHOXYIMINO)ACETYL)AMINO)-3-METHYL-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID
• CEFETAMET [MART.]
• (6R,7R)-7-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino}-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Ro-15-8074
• Deacetoxycefotaxime, 97%
• CHEMBL2103764
• CS-0014040
• DB13504
• CEFETAMET [MI]
• LY-097964
• Cepime O
• DA-51747
• BRD-K27798832-001-01-5

• MDL： MFCD00864836
• Inchi： 1S/C14H15N5O5S2/c1-5-3-25-12-8(11(21)19(12)9(5)13(22)23)17-10(20)7(18-24-2)6-4-26-14(15)16-6/h4,8,12H,3H2,1-2H3,(H2,15,16)(H,17,20)(H,22,23)/b18-7-/t8-,12-/m1/s1
• InChI Key： MQLRYUCJDNBWMV-GHXIOONMSA-N
• SMILES： S1CC(C)=C(C(=O)O)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\OC)=O)=O

Computed Properties

• Exact Mass: 397.05100
• Monoisotopic Mass: 397.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.7
• Topological Polar Surface Area: 201A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.8±0.1 g/cm3
• Melting Point: >178°C
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.82
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated, Sonicated)
• PSA: 200.75000
• LogP: 0.74430
• Vapor Pressure: NO data available

Cefetamet Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• WGK Germany：3
• Safety Instruction： S26; S36; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R20/21/22
• Storage Condition：2-8 °C